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Compound of Interest

Compound Name: MB 660R NHS Ester

Cat. No.: B13720212

For Researchers, Scientists, and Drug Development Professionals

Introduction

MB 660R NHS Ester is a bright and photostable, far-red fluorescent dye designed for the
labeling of proteins, antibodies, and other biomolecules containing primary amines.[1][2] Its N-
hydroxysuccinimide (NHS) ester functional group reacts efficiently with primary amines (e.g.,
the side chain of lysine residues) at a pH of 7-9 to form a stable, covalent amide bond.[2][3]
With a maximal absorption at approximately 665 nm and emission around 685 nm, MB 660R is
well-suited for excitation by the 633 nm or 635 nm laser lines commonly available on flow
cytometers.[2][4] This rhodamine-based dye exhibits excellent water solubility and its
fluorescence is pH-insensitive between pH 4 and 10.[2][4] The high brightness and
photostability of MB 660R make it an ideal choice for demanding applications such as flow
cytometry, enabling sensitive detection of target antigens.[2][4]

These application notes provide a comprehensive guide for the use of MB 660R NHS Ester in
flow cytometry, including protocols for antibody conjugation, cell staining, and data analysis
considerations.

Product Specifications

A summary of the key quantitative data for MB 660R NHS Ester is presented in the table
below.
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Parameter Value Reference
Excitation Maximum (Amax) ~665 nm [415]
Emission Maximum (Aem) ~685 nm [41[5]

Molar Extinction Coefficient

92,000 cm—tM—1

[4]

Molecular Weight

840.90 g/mol (protonated)

[4]

Reactive Group

N-Hydroxysuccinimide (NHS)
Ester

[1]2]

Reactivity

Primary Amines

[1](2]

Antibody Conjugation Protocol

This protocol details the procedure for conjugating MB 660R NHS Ester to a typical IgG

antibody.

Materials and Reagents

« MB 660R NHS Ester

Anhydrous Dimethyl Sulfoxide (DMSO)

1 M Sodium Bicarbonate (NaHCO3), pH 8.3-8.5

Phosphate Buffered Saline (PBS), pH 7.2-7.4

Antibody to be labeled (in an amine-free buffer such as PBS)

Purification resin (e.g., Sephadex G-25) or dialysis cassette (10K MWCO)

Quenching reagent (optional): 1 M Tris-HCI, pH 8.0 or 1.5 M Hydroxylamine, pH 8.5

Experimental Workflow for Antibody Conjugation
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Preparation

Labeling Reaction

Conjugation Reaction Quenching (Optional)
(1 hour, Room Temperature, Dark) (Stop Reaction)

Buffer Exchange, Concentration Adj

MB 660R NHS Ester
Stock Solution Preparation

Purification & QC

Purification Degree of Labeling (DOL)
(Size-Exclusion Cl ) Calculation

( Antibody Preparation
(
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4 Cell Preparation )
Prepare Single-Cell
Suspension
Fc Receptor Block
(Optional)

- J

4 Staining )

Antibody Staining
(20-30 min, 4°C, Dark)

Wash Cells

If no viability/fixation

/
Flow Cytometry
Analysis
- J/
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b13720212?utm_src=pdf-custom-synthesis
https://biotium.com/tech-tips-protocols/protocol-succinimidyl-ester-labeling-of-protein-amines/
https://vectorlabs.com/products/mb-660r-nhs-ester/
https://bidmc.org/sitecore/service/notfound.aspx
https://vectorlabs.com/products/mb-660r-nhs-ester?print-products=pdf
https://www.medchemexpress.com/mb-660r-nhs-ester.html
https://www.benchchem.com/product/b13720212#mb-660r-nhs-ester-for-flow-cytometry-applications
https://www.benchchem.com/product/b13720212#mb-660r-nhs-ester-for-flow-cytometry-applications
https://www.benchchem.com/product/b13720212#mb-660r-nhs-ester-for-flow-cytometry-applications
https://www.benchchem.com/product/b13720212#mb-660r-nhs-ester-for-flow-cytometry-applications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13720212?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13720212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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